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Compound of Interest

Compound Name: 2,2'-Dichloro diphenyl disulfide

Cat. No.: B109981 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2'-Dichloro diphenyl disulfide (C₁₂H₈Cl₂S₂) is an organosulfur compound that serves as a

valuable intermediate in organic synthesis. The purity of this reagent is critical for the success

of subsequent reactions and the synthesis of target molecules, particularly in the development

of pharmaceuticals and other fine chemicals. Recrystallization is a robust and widely used

technique for the purification of solid organic compounds. This method relies on the differential

solubility of the compound and its impurities in a selected solvent at varying temperatures. By

dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound

forms crystals, leaving the impurities dissolved in the surrounding solution (mother liquor). This

application note provides a detailed protocol for the purification of 2,2'-Dichloro diphenyl
disulfide using the single-solvent recrystallization method.

Data Summary
The physical and solubility properties of 2,2'-Dichloro diphenyl disulfide are summarized

below. An ideal recrystallization solvent is one in which the compound has high solubility at

elevated temperatures and low solubility at room or lower temperatures.
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Property Value Reference

Molecular Formula C₁₂H₈Cl₂S₂ [1]

Molecular Weight 287.23 g/mol [1]

Melting Point 82-83°C [1]

Appearance Pale yellow crystalline solid

Solubility (Qualitative)

Chloroform: Slightly soluble

DMSO: Slightly soluble (with

heat/sonication) Methanol:

Slightly soluble (with

heat/sonication)

[1]

Recommended Solvent Ethanol or Methanol [2]

Note: Based on the properties of the parent compound, diphenyl disulfide, and related

structures, alcohols like ethanol or methanol are excellent starting points for recrystallization.

They tend to dissolve the compound moderately when hot and poorly when cold, which is ideal

for this technique.

Experimental Protocol
This protocol details the single-solvent recrystallization method for purifying 2,2'-Dichloro
diphenyl disulfide. Ethanol is recommended as the primary solvent choice.

Materials and Equipment:

Crude 2,2'-Dichloro diphenyl disulfide

Ethanol (Reagent grade)

Erlenmeyer flasks (two sizes)

Hot plate with magnetic stirring capability

Magnetic stir bar
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Stemless funnel

Fluted filter paper

Büchner funnel and flask

Vacuum source (e.g., water aspirator)

Filter paper for Büchner funnel

Spatula

Watch glass

Ice bath

Procedure:

Solvent Selection and Dissolution:

Place the crude 2,2'-Dichloro diphenyl disulfide in an appropriately sized Erlenmeyer

flask with a magnetic stir bar.

Add a minimal amount of ethanol to the flask, just enough to slurry the solid.

Gently heat the mixture on a hot plate with stirring. Add more ethanol portion-wise until the

solid completely dissolves at the boiling point of the solvent. It is crucial to use the

minimum amount of hot solvent to ensure the solution is saturated, which maximizes the

yield upon cooling.[3][4]

Hot Filtration (Optional):

This step is necessary if insoluble impurities are visible in the hot solution.

Preheat a second Erlenmeyer flask and a stemless funnel on the hot plate. Place a fluted

filter paper in the funnel.
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Pour the hot, saturated solution through the preheated funnel and fluted filter paper into

the clean, hot flask.[5] This step should be performed quickly to prevent premature

crystallization in the funnel.

Crystallization:

Remove the flask containing the clear, hot solution from the heat and cover it with a watch

glass.

Allow the solution to cool slowly to room temperature without disturbance. Slow cooling

promotes the formation of larger, purer crystals.[3]

Once the flask has reached room temperature and crystal formation appears complete,

place it in an ice bath for an additional 15-20 minutes to maximize the precipitation of the

product from the solution.

Isolation of Crystals:

Set up a Büchner funnel with a piece of filter paper that fits snugly and wet the paper with

a small amount of cold ethanol.

Turn on the vacuum source and pour the cold crystalline mixture into the Büchner funnel

to collect the crystals.[5]

Wash the crystals with a small amount of ice-cold ethanol to rinse away any remaining

mother liquor containing impurities. It is important to use cold solvent to minimize the loss

of the desired product.

Drying:

Leave the crystals in the Büchner funnel with the vacuum on for several minutes to pull air

through and partially dry them.

Transfer the purified crystals to a pre-weighed watch glass and allow them to air-dry

completely in a fume hood or a desiccator.

Once dry, weigh the purified 2,2'-Dichloro diphenyl disulfide to determine the final yield

and perform characterization (e.g., melting point analysis) to assess its purity.
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Visual Workflow
The following diagram illustrates the key steps in the recrystallization process.

Purification of 2,2'-Dichloro diphenyl disulfide
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6. Wash with
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Caption: Workflow for the purification of 2,2'-Dichloro diphenyl disulfide.

Safety Precautions
Handle 2,2'-Dichloro diphenyl disulfide and all solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Ethanol is a flammable liquid. Avoid open flames and ensure the hot plate is in good working

condition and free of defects.

Avoid inhalation of dust from the solid compound.

Consult the Safety Data Sheet (SDS) for 2,2'-Dichloro diphenyl disulfide and all solvents

used before beginning the experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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